Cas no 923233-66-3 (2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 923233-66-3
• MF: C₁₇H₁₉F₃N₄O₄
• MW: 400.352374315262
• CID: 6408569
• PubChem ID: 18569571
• Update Time: 2025-05-25

2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}-N-4-(trifluoromethoxy)phenylacetamide
• 1,3,8-Triazaspiro[4.5]decane-8-acetamide, 3-methyl-2,4-dioxo-N-[4-(trifluoromethoxy)phenyl]-
• 2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide
• 2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide
• 2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide
• AKOS024629810
• F2235-0036
• 923233-66-3

• Inchi： 1S/C17H19F3N4O4/c1-23-14(26)16(22-15(23)27)6-8-24(9-7-16)10-13(25)21-11-2-4-12(5-3-11)28-17(18,19)20/h2-5H,6-10H2,1H3,(H,21,25)(H,22,27)
• InChI Key： WHDSDQUIBXJCKG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(CN1CCC2(C(N(C)C(N2)=O)=O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 400.13583959g/mol
• Monoisotopic Mass: 400.13583959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 10.06±0.20(Predicted)

Additional information on 2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}-N-4-(trifluoromethoxy)phenylacetamide

Introduction to Compound with CAS No. 923233-66-3 and Its Applications in Modern Chemical Biology

Compound with the CAS number 923233-66-3 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}-N-4-(trifluoromethoxy)phenylacetamide, represents a fascinating example of how intricate molecular structures can be designed to exhibit unique biological activities. The synthesis and characterization of this compound have opened up new avenues for research in drug discovery and molecular medicine.

The structural framework of this molecule is quite remarkable, featuring a spirocyclic core that combines a triazaspiro system with a dioxo group, creating a rigid and stable scaffold. This spirocyclic structure not only imparts rigidity to the molecule but also influences its conformational dynamics, which is crucial for its interaction with biological targets. The presence of multiple heterocyclic rings and functional groups makes this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways effectively. The compound with CAS No. 923233-66-3 fits well into this trend, as its unique structural features suggest potential applications in the inhibition of various enzymes and receptors involved in disease processes. For instance, the trifluoromethoxy group appended to the phenyl ring enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability.

One of the most exciting aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown promise in treating conditions such as inflammation, cancer, and neurodegenerative diseases. The spirocyclic core of this compound is particularly noteworthy, as it has been shown to interact with biological targets in a manner that is distinct from conventional drug molecules. This unique interaction profile could lead to the development of drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, have been employed to construct the complex molecular framework efficiently. These synthetic methodologies not only highlight the expertise of the research team but also underscore the importance of innovative approaches in modern chemical synthesis.

Efforts are currently underway to evaluate the biological activity of this compound through both in vitro and in vivo studies. Preliminary results suggest that it exhibits potent inhibitory effects on certain key enzymes implicated in disease progression. These findings are particularly encouraging, as they validate the hypothesis that spirocyclic compounds can serve as effective pharmacological agents. Further studies are being conducted to elucidate the mechanisms of action and to optimize the pharmacokinetic properties of this molecule.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, compounds like those with CAS No. 923233-66-3 offer a beacon of hope by providing novel starting points for drug discovery. The ability to design molecules with specific structural features allows researchers to tailor their properties for optimal biological activity. This approach underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing therapeutic strategies.

As our understanding of biological systems continues to grow, so does our capacity to develop targeted therapies. The compound with CAS No. 923233-66-3 exemplifies this progress by demonstrating how intricate molecular designs can lead to breakthroughs in medicine. Its unique structural features make it a valuable tool for researchers seeking to develop new treatments for various diseases. By leveraging cutting-edge synthetic methods and innovative biological assays, scientists are paving the way for next-generation therapeutics.

The future prospects for this compound are bright, with ongoing research aimed at expanding its applications in pharmaceuticals and biotechnology. As more data becomes available on its biological activity and pharmacological properties, it is likely that new therapeutic opportunities will emerge. The spirocyclic core structure provides a rich foundation for further modifications, allowing researchers to explore diverse chemical space and identify additional bioactive derivatives.

In conclusion, Compound with CAS No. 923233-66-3 represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a promising candidate for developing novel drugs targeting various diseases. By combining innovative synthetic strategies with rigorous biological evaluation, researchers are poised to unlock its full potential and contribute to improving human health.